Cas no 85178-50-3 (Tetrangulol methyl ether)

• Product Name: Tetrangulol methyl ether
• CAS No: 85178-50-3
• MF: C₂₀H₁₄O₄
• MW: 318.322765827179
• CID: 1839567
• PubChem ID: 443807
• Update Time: 2025-04-21

Tetrangulol methyl ether Chemical and Physical Properties

Names and Identifiers

• Tetrangulol methyl ether
• SCHEMBL5474262
• 85178-50-3
• X-14881 E
• CHEBI:31145
• X-14881E
• 8-O-Methyltetrangulol
• X-14881E; Tetrangulol methyl ether
• BS-1532
• CHEMBL2152478
• Q27114179
• 1-hydroxy-8-methoxy-3-methylbenzo[a]anthracene-7,12-dione
• 1-hydroxy-8-methoxy-3-methyltetraphene-7,12-dione

• Inchi： 1S/C20H14O4/c1-10-8-11-6-7-13-18(16(11)14(21)9-10)20(23)12-4-3-5-15(24-2)17(12)19(13)22/h3-9,21H,1-2H3
• InChI Key： YCYXQISGHUDFRO-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=C(C=2C(C2C=CC3C=C(C)C=C(C=3C=21)O)=O)OC

Computed Properties

• Exact Mass: 318.089
• Monoisotopic Mass: 318.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Angucyclines Angucyclines
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Angucyclines